1-(4-Chlorophenyl)sulfonyl-4-[(4-fluorophenyl)sulfanylmethyl]piperidin-4-ol

• IUPAC Name: 1-(4-chlorophenyl)sulfonyl-4-[(4-fluorophenyl)sulfanylmethyl]piperidin-4-ol
• InChI: InChI=1S/C18H19ClFNO3S2/c19-14-1-7-17(8-2-14)26(23,24)21-11-9-18(22,10-12-21)13-25-16-5-3-15(20)4-6-16/h1-8,22H,9-13H2
• InChI Key: MFUCPKYOWFXZDK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(CSC2=CC=C(C=C2)F)O)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H19ClFNO3S2
• Molecular Weight: 415.9 g/mol
• CAS No.: 478041-71-3

Description

1-(4-Chlorophenyl)sulfonyl-4-[(4-fluorophenyl)sulfanylmethyl]piperidin-4-ol is a useful research compound. Its molecular formula is C18H19ClFNO3S2 and its molecular weight is 415.92. The purity is usually 95%.
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Scientific Research Applications

• Alzheimer’s Disease Treatment :

  • A series of derivatives of this compound were synthesized and evaluated as potential drug candidates for Alzheimer’s disease. These compounds showed enzyme inhibition activity against acetyl cholinesterase (AChE), a key target in Alzheimer's treatment (Rehman et al., 2018).

• Antibacterial Activity :

  • Another study synthesized N-substituted acetamide derivatives of this compound and evaluated their antibacterial potentials. It was found that certain derivatives were active against multiple bacterial strains, suggesting their utility in antibacterial applications (Iqbal et al., 2017).

• Antimicrobial Properties :

  • Derivatives of this compound were also synthesized and tested for antimicrobial activity against pathogens affecting tomato plants, Lycopersicon esculentum. The study revealed that certain substitutions on the compound significantly influenced its antibacterial activity (Vinaya et al., 2009).

• Anticancer Potential :

  • Piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids of this compound were synthesized and evaluated as anticancer agents. Some derivatives showed promising activity against cancer cell lines (Rehman et al., 2018).

• Tumor Necrosis Factor-α Inhibition :

  • A study synthesized derivatives with variations in the oxidation state on sulfur and different substituents. These derivatives were found to be selective inhibitors of tumor necrosis factor-α (TACE) over matrix metalloproteinase (MMP), highlighting their potential in cancer and inflammatory disease treatments (Venkatesan et al., 2004).

Future Directions

The future directions for research on this compound could include further studies on its synthesis, structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. This could lead to a better understanding of the compound and its potential applications.